Cas no 2229155-63-7 (tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229155-63-7
• MF: C₁₅H₂₁ClN₂O₄
• MW: 328.791243314743
• CID: 5946238
• PubChem ID: 165900435
• Update Time: 2025-05-26

tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1902954
• 2229155-63-7
• tert-butyl N-[2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C15H21ClN2O4/c1-14(2,3)22-13(20)18(5)15(4,9-19)10-7-8-11(16)17-12(10)21-6/h7-9H,1-6H3
• InChI Key： NIDLHBDQIUVNOL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 328.1189848g/mol
• Monoisotopic Mass: 328.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.7Ų

Additional information on tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229155-63-7)

The compound tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229155-63-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-methoxypyridine core and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate has surged, driven by advancements in small-molecule drug discovery. This compound's CAS No. 2229155-63-7 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization. Its applications extend to protease inhibition and kinase targeting, areas of high interest in oncology and inflammatory disease research.

The synthesis of tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate involves multi-step organic reactions, including amide coupling and protective group strategies. Its 6-chloro-2-methoxypyridine segment is particularly noteworthy, as this scaffold is prevalent in crop protection agents and pharmaceutical lead compounds. Analytical techniques such as HPLC and NMR are critical for verifying its purity, a key concern for researchers sourcing this material.

From an SEO perspective, queries like "tert-butyl carbamate derivatives uses" and "6-chloro-2-methoxypyridine synthesis applications" highlight user interest in this compound's functionalities. Environmental and regulatory considerations also shape discussions around such intermediates, with emphasis on green chemistry and sustainable synthesis methods. The compound's stability under various pH conditions further enhances its utility in formulation development.

Ongoing studies explore the structure-activity relationship (SAR) of tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate, particularly its potential to improve drug bioavailability. Its methylcarbamate group offers metabolic resistance, a desirable trait in prodrug design. As the pharmaceutical industry prioritizes fragment-based drug discovery, this compound's modular design positions it as a versatile building block for high-throughput screening libraries.

In conclusion, tert-butyl N-2-(6-chloro-2-methoxypyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229155-63-7) represents a critical tool for modern chemical research. Its intersection with trending topics like AI-assisted molecular design and catalysis innovation ensures continued relevance in scientific literature and industrial applications.